Cas no 944900-39-4 (2-Amino-5-(trifluoromethyl)nicotinic acid)

• Product Name: 2-Amino-5-(trifluoromethyl)nicotinic acid
• CAS No: 944900-39-4
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• MDL: MFCD10696245
• CID: 1077459
• PubChem ID: 50989692
• Update Time: 2025-10-28

2-Amino-5-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(trifluoromethyl)nicotinic acid
• AMY17569
• 2-Amino-5-(trifluoromethyl)nicotinicacid
• MFCD10696245
• CS-0208998
• DTXSID50679144
• 2-AMINO-5-(TRIFLUOROMETHYL)-3-PYRIDINECARBOXYLIC ACID
• C80048
• EN300-202089
• 2-Amino-5-(trifluoromethyl)nicotinic acid, AldrichCPR
• 2-amino-5-(trifluoromethyl)pyridine-3-carboxylic acid
• 944900-39-4
• FT-0682890
• AU-004/43508063
• AKOS015854737
• MS-20353
• SCHEMBL1585749
• Z1269221258
• AB56860
• STL555813
• DB-346782
• BBL102014

• MDL： MFCD10696245
• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)3-1-4(6(13)14)5(11)12-2-3/h1-2H,(H2,11,12)(H,13,14)
• InChI Key： KTYDRFWLNANPIH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)O)=C1)N)(F)F

Computed Properties

• Exact Mass: 206.03031189g/mol
• Monoisotopic Mass: 206.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.2Ų

2-Amino-5-(trifluoromethyl)nicotinic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Amino-5-(trifluoromethyl)nicotinic acid

2-Amino-5-(trifluoromethyl)nicotinic Acid: A Comprehensive Overview

The compound with CAS No. 944900-39-4, commonly referred to as 2-Amino-5-(trifluoromethyl)nicotinic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

2-Amino-5-(trifluoromethyl)nicotinic Acid is a derivative of nicotinic acid, which is a form of vitamin B3. The molecule features an amino group (-NH2) at the 2-position and a trifluoromethyl (-CF3) group at the 5-position on the nicotinic acid backbone. This substitution pattern imparts distinct chemical and biological properties to the compound.

Recent studies have highlighted the importance of 2-Amino-5-(trifluoromethyl)nicotinic Acid in various research areas, including drug design and agricultural chemistry. The amino group enhances the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological targets. Meanwhile, the trifluoromethyl group contributes to the molecule's stability and lipophilicity, making it suitable for diverse applications.

In terms of synthesis, researchers have developed efficient methods to prepare 2-Amino-5-(trifluoromethyl)nicotinic Acid using advanced organic chemistry techniques. These methods often involve multi-step reactions, including nucleophilic substitutions and reductions, to achieve high yields and purity.

The pharmacological activity of 2-Amino-5-(trifluoromethyl)nicotinic Acid has been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as cardiovascular diseases and neurodegenerative disorders.

Moreover, 2-Amino-5-(trifluoromethyl)nicotinic Acid has shown potential as a lead compound in the development of new agrochemicals. Its ability to inhibit specific enzymes involved in plant stress responses has led to investigations into its use as a growth regulator or pest control agent.

In conclusion, 2-Amino-5-(trifluoromethyl)nicotinic Acid (CAS No. 944900-39-4) is a versatile compound with wide-ranging applications in both therapeutic and agricultural fields. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.